![molecular formula C17H20N4O2S B2676141 N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide CAS No. 2093671-17-9](/img/structure/B2676141.png)
N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide, also known as CTAP, is a small molecule that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. CTAP acts as an antagonist for the μ-opioid receptor, which is a protein that plays a crucial role in the regulation of pain and reward pathways in the brain.
Mechanism of Action
N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide acts as a competitive antagonist for the μ-opioid receptor. It binds to the receptor and prevents the binding of endogenous opioid peptides such as endorphins, enkephalins, and dynorphins. This results in a decrease in the activation of the receptor and a reduction in the downstream signaling pathways that are involved in the regulation of pain and reward pathways in the brain.
Biochemical and Physiological Effects:
This compound has been shown to produce a number of biochemical and physiological effects in animal models. It has been shown to block the analgesic effects of opioids, indicating that it is a potent antagonist for the μ-opioid receptor. This compound has also been shown to reduce the rewarding effects of opioids, suggesting that it may have potential applications in the treatment of addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide is its potency and selectivity for the μ-opioid receptor. This makes it a valuable tool for studying the function of this receptor in the brain. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of future directions for research on N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide. One area of interest is the development of new drugs that target the μ-opioid receptor for the treatment of pain and addiction. This compound may serve as a valuable starting point for the development of these drugs. Another area of interest is the study of the role of the μ-opioid receptor in the regulation of other physiological processes, such as mood and appetite. This compound may be a valuable tool for studying these processes in animal models. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound, including its metabolism and distribution in the body.
Synthesis Methods
The synthesis of N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide involves a series of chemical reactions starting from commercially available starting materials. The method was first described by J. R. Traynor and colleagues in 2000. The synthesis involves the reaction of 2-(bromomethyl)pyridine with 1-(4-cyanobut-1-yl)thiourea to form the intermediate compound 1-[(4-cyanobut-1-yl)thio]methyl-2-(pyridin-2-yl)pyrrolidine. This intermediate is then reacted with 2-bromoacetyl chloride to produce this compound.
Scientific Research Applications
N-(4-cyanothian-4-yl)-5-oxo-1-[(pyridin-2-yl)methyl]pyrrolidine-3-carboxamide has been extensively studied for its potential applications in the field of neuroscience. The μ-opioid receptor is a promising target for the development of new drugs for the treatment of pain, addiction, and other neurological disorders. This compound has been shown to be a potent and selective antagonist for the μ-opioid receptor, making it a valuable tool for studying the function of this receptor in the brain.
Properties
IUPAC Name |
N-(4-cyanothian-4-yl)-5-oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2S/c18-12-17(4-7-24-8-5-17)20-16(23)13-9-15(22)21(10-13)11-14-3-1-2-6-19-14/h1-3,6,13H,4-5,7-11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPXNNTDSKMGZBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(C#N)NC(=O)C2CC(=O)N(C2)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.